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Compound of Interest

Compound Name: Cobalt-57

Cat. No.: B224739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core nuclear properties of

Cobalt-57 (⁵⁷Co), a synthetic radioisotope widely utilized in scientific research, medical

diagnostics, and drug development. This document details its decay characteristics, production

methods, and applications, with a focus on providing actionable information for professionals in

the field.

Core Nuclear Properties of Cobalt-57
Cobalt-57 is a radioactive isotope of cobalt characterized by its stable and predictable gamma-

ray emissions, making it an invaluable tool for a variety of applications.[1] Its fundamental

nuclear characteristics are summarized below.
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Property Value

Atomic Number (Z) 27[2]

Mass Number (A) 57[2]

Neutron Number (N) 30[2]

Half-Life (T½) 271.74 (6) days[3]

Decay Mode Electron Capture (EC)[2][4]

Daughter Isotope Iron-57 (⁵⁷Fe) (100.0%)[2]

Specific Activity 3.12 x 10¹⁴ Bq/g (8.43 x 10³ Ci/g)[5]

Mean Electron Energy 0.01863 MeV[2]

Mean Photon Energy 0.12522 MeV[2]

Decay Scheme and Emissions
Cobalt-57 decays exclusively by electron capture to stable Iron-57 (⁵⁷Fe).[2][6] This process

involves an inner atomic electron being captured by a proton in the nucleus, forming a neutron

and a neutrino. The decay proceeds primarily to two excited states of ⁵⁷Fe. The subsequent de-

excitation of the ⁵⁷Fe nucleus results in the emission of gamma rays with distinct energies,

which are the basis for most of ⁵⁷Co's applications.

The principal photon emissions are:

Energy Abundance

122.1 keV 85.6%[5][6]

136.5 keV 10.68%[5][6]

14.4 keV 9.16%[5][6]

6-7 keV (X-rays) ~56%[5]

The 14.4 keV gamma-ray is of particular importance in Mössbauer spectroscopy.[6]
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Below is a simplified decay scheme for Cobalt-57, illustrating the transition to Iron-57.
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Cobalt-57 Decay Scheme
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Workflow for a ⁵⁷Co Radiopharmaceutical Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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